1-(4-Chlorobenzyl)-1-methylpiperidinium

• Molecular Formula: C13H19ClN+
• Molecular Weight: 224.75g/mol
• IUPAC Name: 1-[(4-chlorophenyl)methyl]-1-methylpiperidin-1-ium
• InChI: InChI=1S/C13H19ClN/c1-15(9-3-2-4-10-15)11-12-5-7-13(14)8-6-12/h5-8H,2-4,9-11H2,1H3/q+1
• InChI Key: VXUGUJOZQYPLLJ-UHFFFAOYSA-N
• SMILES: C[N+]1(CCCCC1)CC2=CC=C(C=C2)Cl

Description

1-(4-Chlorobenzyl)-1-methylpiperidinium is a quaternary ammonium compound characterized by a piperidinium core substituted with a 4-chlorobenzyl group and a methyl group at the nitrogen atom. The 4-chlorobenzyl moiety contributes to lipophilicity, influencing membrane permeability and receptor interactions.

Comparison with Similar Compounds

Structural Analogues with Piperidine/Piperidinium Cores

2.1.1. Non-Methylated Piperidine Derivatives

• 1-(4-Chlorobenzyl)piperidin-4-amine hydrochloride ():
  • Molecular Formula : C₁₂H₁₈Cl₂N₂
  • Key Differences : Lacks the quaternary ammonium group (tertiary amine instead of methylpiperidinium).
  • Implications : Reduced water solubility compared to the methylpiperidinium derivative. Biological activity may focus on amine-mediated interactions, such as receptor binding or enzyme inhibition.

• Physicochemical Data: Characterized by NMR spectroscopy, highlighting distinct electronic environments compared to the methylated/quaternized analog.

Methylpiperidinium Derivatives

• 1-[2-(4-Alkyloxy-phenoxy-ethyl)]-1-methylpiperidinium iodides (): Key Findings: Methylation enhances ion channel (ICh) inhibition compared to non-methylated analogs. For example, compound 12a (methylated) showed 50% higher ICh inhibition than 11a (non-methylated) at 10 µM. Activity Trend: Inhibitory potency inversely correlates with alkyl chain length (e.g., 12a > 12b > 12c) due to steric hindrance .

Compounds with Varied Heterocyclic Cores

Pyrrole and Pyrazole Derivatives

• MI-1 (1-(4-Chlorobenzyl)-3-chloro-4-(3-trifluoromethylphenylamino)-1H-pyrrole-2,5-dione) (): Activity: Antineoplastic via kinase inhibition. Comparison: The pyrrole core introduces electron-withdrawing groups, altering reactivity compared to piperidinium’s saturated ring.

• N-(4-Chlorobenzyl) Pyrazole Derivative 6b (): Structure: Contains a pyrazole ring with ethanesulfonamide and trifluoromethylphenyl groups.

Benzimidazole Derivatives

• 1-(4-Chlorobenzyl)-2-(pyridin-2-yl)benzimidazole ():
  • Properties : Exhibits fluorescence and thermal stability.
  • Biological Relevance : Benzimidazole cores are associated with antimicrobial and anticancer activities, differing from piperidinium’s ion-channel effects.

Positional Isomers and Substitution Effects

• N-(2-Chlorobenzyl)-1-methylpiperidin-4-amine (): Key Difference: 2-chlorobenzyl substitution vs. 4-chlorobenzyl.
• 1-(3-Chlorobenzyl)-3-[(4-methylpiperazino)carbonyl]-2(1H)-pyridinone (): Structure: Chlorobenzyl group at the 3-position with a piperazino-carbonyl linkage. Activity: Likely modulates CNS targets due to the piperazine moiety, contrasting with piperidinium’s ion-channel activity.

Key Findings and Trends

Quaternary vs. Tertiary Nitrogen : Methylation of the piperidine nitrogen (to form piperidinium) enhances ionic character, improving solubility and ion-channel targeting .

Substituent Position : 4-Chlorobenzyl groups generally offer better electronic and steric profiles for biological activity compared to 2- or 3-position isomers .

Heterocyclic Core Influence : Piperidinium derivatives excel in ion modulation, while pyrrole/benzimidazole analogs show promise in anticancer and fluorescence applications .